Cas no 2171708-53-3 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid
• CAS No: 2171708-53-3
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6385819
• PubChem ID: 165513892
• Update Time: 2025-08-02

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid
• EN300-1503143
• 2171708-53-3
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetamido}acetic acid

• Inchi： 1S/C23H25N3O6/c1-2-19(22(30)25-11-20(27)24-12-21(28)29)26-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,30)(H,26,31)(H,28,29)
• InChI Key： FRYXAKYROSPMLS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(NCC(=O)O)=O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid

Compound 2171708-53-3: A Comprehensive Overview

The compound with CAS number 2171708-53-3, also known as 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]acetamido}acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and multiple acetamide functionalities. The Fmoc group, in particular, is a well-known protecting group in peptide synthesis, underscoring the potential applications of this compound in the development of bioactive molecules.

Recent studies have highlighted the versatility of this compound in various biochemical applications. For instance, researchers have explored its role in peptide synthesis, where the Fmoc group plays a critical role in protecting amino groups during the synthesis process. The compound's structure allows for precise control over the sequence and conformation of peptides, making it an invaluable tool in drug discovery and development. Furthermore, the presence of multiple acetamide groups enhances its solubility and stability, which are essential properties for therapeutic agents.

One of the most exciting developments involving this compound is its application in the design of bioconjugates. By leveraging its functional groups, scientists have successfully synthesized bioconjugates that target specific proteins or pathways in the body. These bioconjugates hold promise for use in diagnostics and therapeutics, particularly in the treatment of diseases such as cancer and inflammatory disorders. The ability to modify the compound's structure to suit specific biological targets has further expanded its utility in this domain.

In addition to its biochemical applications, this compound has also found use in materials science. Its unique structure enables the formation of self-assembled monolayers (SAMs) on various surfaces, which are highly sought after for their applications in nanotechnology and sensor development. Recent research has demonstrated that SAMs formed using this compound exhibit excellent stability and biocompatibility, making them ideal for use in biosensors and implantable devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the coupling of the Fmoc group to the butanamide moiety and subsequent acetylation reactions to introduce the acetamide functionalities. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern biochemical applications.

Looking ahead, there is significant potential for further exploration of this compound's properties and applications. Ongoing research is focused on understanding its interactions with biological systems at a molecular level, as well as developing novel synthetic routes to enhance its scalability. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both basic and applied sciences.